1-Boc-3-(3-trifluoromethyl-phenylamino)-piperidine
Overview
Description
1-Boc-3-(3-trifluoromethyl-phenylamino)-piperidine is a useful research compound. Its molecular formula is C17H23F3N2O2 and its molecular weight is 344.37 g/mol. The purity is usually 95%.
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Scientific Research Applications
Palladium-Catalyzed β-Selective C(sp3)-H Arylation of N-Boc-Piperidines : This study highlights a method to directly access 3-aryl-N-Boc-piperidines with good selectivity and yields, using palladium-catalyzed migrative Negishi coupling. This approach is significant in synthesizing important building blocks in pharmaceutical research (Millet & Baudoin, 2015).
Lithiation-Substitution of N-Boc-Piperidines : An experimental and spectroscopic study demonstrated the synthesis of pharmaceutically relevant 2-substituted piperidines containing a quaternary stereocenter. This synthesis involves lithiation-substitution of N-Boc-piperidines, crucial for creating complex molecular structures (Sheikh et al., 2012).
Remote Functionalization through Palladium-Catalyzed C5(sp3)-H Arylation : This method allows the arylation of 1-Boc-3-(picolinoylamino)piperidine with iodo(hetero)arenes, providing a pathway to selectively derivatize amino moieties on the piperidine scaffold. This approach is notable for its regiospecific and stereospecific outcomes, useful in designing complex organic compounds (Van Steijvoort et al., 2016).
Synthesis of 1′-H-Spiro-(indoline-3,4′-piperidine) Derivatives : This research presents a synthetic route for preparing spiro piperidine derivatives, which are templates for synthesizing compounds targeting G protein-coupled receptors (GPCRs). The methodology involves dialkylation, deprotection, and cyclization steps, showcasing the versatility of N-Boc-piperidines in medicinal chemistry (Xie et al., 2004).
Design of Piperidine Functionalized Boron-Dipyrromethene as Fluorescent Chromoionophore : This study illustrates the development of a piperidine-functionalized fluorescent probe for ion-selective optodes, demonstrating the application of N-Boc-piperidines in designing sensitive and selective sensors for metal ions (Li et al., 2016).
Properties
IUPAC Name |
tert-butyl 3-[3-(trifluoromethyl)anilino]piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23F3N2O2/c1-16(2,3)24-15(23)22-9-5-8-14(11-22)21-13-7-4-6-12(10-13)17(18,19)20/h4,6-7,10,14,21H,5,8-9,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USNKDMFQLHTYBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)NC2=CC=CC(=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679720 | |
Record name | tert-Butyl 3-[3-(trifluoromethyl)anilino]piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
887585-04-8 | |
Record name | tert-Butyl 3-[3-(trifluoromethyl)anilino]piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50679720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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